Cas no 1105250-29-0 (2-(2-{4-(5-methylthiophen-2-yl)sulfonylpiperazin-1-yl}ethyl)-6-phenyl-2,3-dihydropyridazin-3-one)

• Product Name: 2-(2-{4-(5-methylthiophen-2-yl)sulfonylpiperazin-1-yl}ethyl)-6-phenyl-2,3-dihydropyridazin-3-one
• CAS No: 1105250-29-0
• MF: C₂₁H₂₄N₄O₃S₂
• MW: 444.570261955261
• CID: 6031884
• PubChem ID: 30864689
• Update Time: 2025-06-09

2-(2-{4-(5-methylthiophen-2-yl)sulfonylpiperazin-1-yl}ethyl)-6-phenyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-{4-(5-methylthiophen-2-yl)sulfonylpiperazin-1-yl}ethyl)-6-phenyl-2,3-dihydropyridazin-3-one
• VU0645588-1
• AKOS024511521
• 1105250-29-0
• 2-[2-[4-(5-methylthiophen-2-yl)sulfonylpiperazin-1-yl]ethyl]-6-phenylpyridazin-3-one
• 2-(2-{4-[(5-methylthiophen-2-yl)sulfonyl]piperazin-1-yl}ethyl)-6-phenyl-2,3-dihydropyridazin-3-one
• F5503-0065
• 2-(2-(4-((5-methylthiophen-2-yl)sulfonyl)piperazin-1-yl)ethyl)-6-phenylpyridazin-3(2H)-one

• Inchi： 1S/C21H24N4O3S2/c1-17-7-10-21(29-17)30(27,28)24-14-11-23(12-15-24)13-16-25-20(26)9-8-19(22-25)18-5-3-2-4-6-18/h2-10H,11-16H2,1H3
• InChI Key： RAMQIXCYTZJIML-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(N1CCN(CCN2C(C=CC(C3C=CC=CC=3)=N2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 444.12898299g/mol
• Monoisotopic Mass: 444.12898299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-(2-{4-(5-methylthiophen-2-yl)sulfonylpiperazin-1-yl}ethyl)-6-phenyl-2,3-dihydropyridazin-3-one

Comprehensive Overview of 2-(2-{4-(5-methylthiophen-2-yl)sulfonylpiperazin-1-yl}ethyl)-6-phenyl-2,3-dihydropyridazin-3-one (CAS No. 1105250-29-0)

The compound 2-(2-{4-(5-methylthiophen-2-yl)sulfonylpiperazin-1-yl}ethyl)-6-phenyl-2,3-dihydropyridazin-3-one (CAS No. 1105250-29-0) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a piperazine core linked to a thiophene sulfonyl group and a dihydropyridazinone moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine and targeted therapies. This compound’s sulfonylpiperazine and phenyl-dihydropyridazinone segments align with current trends in drug discovery, where molecular diversity and selectivity are paramount. Its CAS No. 1105250-29-0 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

The synthesis of 2-(2-{4-(5-methylthiophen-2-yl)sulfonylpiperazin-1-yl}ethyl)-6-phenyl-2,3-dihydropyridazin-3-one involves multi-step organic reactions, including sulfonylation and N-alkylation, which are well-documented in peer-reviewed journals. Its physicochemical properties, such as solubility and stability, have been characterized to facilitate its use in preclinical studies. Notably, its logP and hydrogen bonding capacity suggest favorable bioavailability, a critical factor for drug development.

From an SEO perspective, keywords like "piperazine derivatives in drug discovery", "thiophene sulfonamide applications", and "dihydropyridazinone synthesis" are highly relevant to this compound. These terms resonate with researchers exploring structure-activity relationships (SAR) and fragment-based drug design. Additionally, the rise of AI-driven molecular modeling has increased interest in compounds like this, as they serve as valuable training data for predictive algorithms.

Beyond its pharmaceutical potential, CAS No. 1105250-29-0 is also studied for its material science applications. Its conjugated system and electron-withdrawing groups make it a candidate for organic semiconductors or photocatalysts. This dual utility underscores its versatility and aligns with the growing interdisciplinary focus on functional materials.

In conclusion, 2-(2-{4-(5-methylthiophen-2-yl)sulfonylpiperazin-1-yl}ethyl)-6-phenyl-2,3-dihydropyridazin-3-one represents a compelling case study in modern chemistry. Its structural complexity, therapeutic potential, and material applicability position it at the intersection of multiple high-impact fields. As research progresses, this compound is likely to remain a focal point for innovation, driven by its unique pharmacophore and multifunctional design.